Cas no 1361865-73-7 (2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid)

• Product Name: 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid
• CAS No: 1361865-73-7
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4799938
• Update Time: 2025-05-28

2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-6-1-3-9(14)8(5-6)11-7(12(17)18)2-4-10(15)16-11/h1-5H,(H,17,18)
• InChI Key： NOOREENYTOHDLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(C(=O)O)=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid

Comprehensive Overview of 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361865-73-7)

2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361865-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nicotinic acid derivatives, which are widely studied for their potential applications in drug discovery and crop protection. The presence of both dichlorophenyl and fluoronicotinic moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how the fluorine atom influences the compound's interaction with biological targets, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 1361865-73-7 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

One of the most discussed applications of 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid is its role in developing small-molecule inhibitors. With the rise of precision medicine, this compound is being explored for its potential to modulate specific enzyme pathways. For instance, its nicotinic acid core is structurally similar to cofactors involved in cellular metabolism, making it a candidate for metabolic disorder research. This aligns with trending searches on "fluorinated drug candidates 2024" and "nicotinic acid derivatives in therapeutics."

From a synthetic chemistry perspective, the compound's 2,5-dichlorophenyl group offers steric and electronic effects that are valuable in catalysis optimization. Laboratories focusing on green chemistry often investigate halogenated intermediates like CAS No. 1361865-73-7 to reduce waste and improve reaction yields. These aspects are frequently highlighted in SEO-optimized articles discussing "sustainable synthesis of fluorinated aromatics."

In agrochemical research, 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid is studied for its potential as a herbicide or fungicide precursor. The fluorine substitution is known to enhance the lipophilicity and membrane permeability of agrochemicals, a feature widely searched under "fluorine in crop protection." Regulatory agencies also scrutinize such compounds for environmental safety, leading to queries like "degradation pathways of chlorophenyl derivatives."

Analytical characterization of CAS No. 1361865-73-7 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for verifying the compound's purity and structure, topics often searched by QC/QA professionals. The compound's chromatographic behavior is also a point of interest, particularly in forums discussing "HPLC method development for halogenated acids."

In summary, 2-(2,5-Dichlorophenyl)-6-fluoronicotinic acid (CAS No. 1361865-73-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features align with current trends in fluorine chemistry and sustainable synthesis, making it a recurring subject in both academic literature and industrial R&D. As research progresses, this compound is likely to remain a key player in addressing challenges related to drug development and crop sustainability.